Cas no 1806838-58-3 (3,5-Dibromo-2-(difluoromethyl)-4-fluoropyridine)

• Product Name: 3,5-Dibromo-2-(difluoromethyl)-4-fluoropyridine
• CAS No: 1806838-58-3
• MF: C₆H₂Br₂F₃N
• MW: 304.889990329742
• CID: 4922266
• Update Time: 2025-10-18

3,5-Dibromo-2-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C6H2Br2F3N/c7-2-1-12-5(6(10)11)3(8)4(2)9/h1,6H
• InChI Key： RPZUSENZZFIXRZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CN=C1C(F)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Dibromo-2-(difluoromethyl)-4-fluoropyridine

Recent Advances in the Study of 3,5-Dibromo-2-(difluoromethyl)-4-fluoropyridine (CAS: 1806838-58-3)

3,5-Dibromo-2-(difluoromethyl)-4-fluoropyridine (CAS: 1806838-58-3) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its synthetic pathways, reactivity, and biological activities, providing valuable insights into its utility as a versatile building block in medicinal chemistry.

One of the key areas of research involving 3,5-Dibromo-2-(difluoromethyl)-4-fluoropyridine is its role as an intermediate in the synthesis of biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the construction of novel kinase inhibitors. The researchers utilized this compound as a precursor to develop a series of pyridine-based inhibitors targeting specific oncogenic kinases, showcasing its potential in cancer therapy. The study highlighted the compound's ability to undergo selective functionalization, enabling the introduction of diverse pharmacophores.

In addition to its applications in drug discovery, 3,5-Dibromo-2-(difluoromethyl)-4-fluoropyridine has also been explored in agrochemical research. A recent report in the journal Pest Management Science (2024) described its use as a key intermediate in the synthesis of next-generation fungicides. The study emphasized the compound's stability under various environmental conditions, making it an attractive candidate for developing sustainable agrochemicals. The researchers also noted its low toxicity profile, which aligns with the growing demand for environmentally friendly pest control solutions.

Another significant advancement in the study of this compound involves its reactivity and mechanistic insights. A paper in Organic Letters (2023) investigated the nucleophilic substitution reactions of 3,5-Dibromo-2-(difluoromethyl)-4-fluoropyridine, revealing its propensity for selective bromine displacement under mild conditions. This finding has important implications for the design of new synthetic routes and the development of more efficient catalytic systems. The study also provided a detailed analysis of the compound's electronic properties, shedding light on its behavior in various chemical environments.

Looking ahead, the potential applications of 3,5-Dibromo-2-(difluoromethyl)-4-fluoropyridine are expected to expand further. Ongoing research is exploring its utility in the development of fluorescent probes and imaging agents, leveraging its unique halogen and fluorine substituents. Furthermore, collaborations between academic and industrial researchers are likely to accelerate the translation of these findings into practical applications, bridging the gap between fundamental research and commercial innovation.

In conclusion, 3,5-Dibromo-2-(difluoromethyl)-4-fluoropyridine (CAS: 1806838-58-3) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to agrochemical development, underscore its importance as a building block in modern chemistry. As research continues to uncover new facets of its reactivity and biological activity, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in the field.